N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide

• Molecular Formula: C18H11BrN2O3
• Molecular Weight: 383.2 g/mol
• IUPAC Name: N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H11BrN2O3/c19-13-5-2-1-4-12(13)18-21-14-10-11(7-8-15(14)24-18)20-17(22)16-6-3-9-23-16/h1-10H,(H,20,22)
• InChI Key: GJMJHJHQWJTINL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CO4)Br

Description

N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzoxazoles and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide is not well understood. However, it has been proposed that it may inhibit the activity of certain enzymes or proteins involved in cancer growth or inflammation.
Biochemical and Physiological Effects:
N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to have fluorescent properties that make it useful for detecting metal ions.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide in lab experiments include its potential anti-cancer and anti-inflammatory properties, as well as its fluorescent properties for detecting metal ions. However, its limitations include its unknown mechanism of action and potential toxicity.

Future Directions

There are several future directions for research on N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide. One direction could be to further investigate its potential anti-cancer properties and its mechanism of action. Another direction could be to study its potential use as a fluorescent probe for detecting metal ions in living cells. Additionally, its potential toxicity and side effects could be further studied to determine its safety for use in humans.

Synthesis Methods

The synthesis of N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide has been reported using various methods. One of the most commonly used methods involves the reaction of 2-aminobenzoic acid with 2-bromoaniline in the presence of acetic anhydride, followed by the reaction with furan-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in animal models. Additionally, it has been studied for its potential use as a fluorescent probe for detecting metal ions.